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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetracontanol is a long-chain saturated fatty alcohol with 40 carbon atoms. It belongs to the
class of organic compounds known as fatty alcohols, which are characterized by a hydroxyl
group attached to a long aliphatic chain. Found in some plant waxes, 1-tetracontanol is a
subject of interest for its potential biological activities, including anti-inflammatory, antioxidant,
and antimicrobial properties.[1] This technical guide provides a comprehensive overview of the
chemical properties and structure of 1-tetracontanol, intended for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identification

The chemical structure of 1-tetracontanol consists of a forty-carbon straight chain with a
hydroxyl group at one terminus.

Molecular Formula: CaoHs20[1]
Molecular Weight: 579.1 g/mol [2]
CAS Number: 164350-12-3[1][2]

2D Structure:
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Physicochemical Properties

Quantitative data for the physicochemical properties of 1-tetracontanol are not readily
available in comprehensive databases, which are often dominated by information on the
shorter-chain alcohol, 1-tetradecanol. The table below summarizes the available information.

Property Value Reference
Molecular Formula CaoHs20 [1]
Molecular Weight 579.1 g/mol [2]

CAS Number 164350-12-3 [1][2]
Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-tetracontanol are not
widely published. However, general methods for the analysis of long-chain fatty alcohols can
be adapted.

General Analytical Workflow for Long-Chain Fatty
Alcohols

A common approach for the analysis of long-chain fatty alcohols like 1-tetracontanol from a
biological matrix would involve extraction followed by chromatographic separation and
detection.

Sample Preparation Solvent Extraction
(e.g., Plant Wax Extraction) ™| (e.g., Hexane, Chloroform) ™| (Rotary Evaporation)

Concentration | Gas Chromatography (GC) | Mass Spectrometry (MS)
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Caption: General experimental workflow for the analysis of 1-tetracontanol.
Detailed Steps:

o Sample Preparation: The source material (e.g., plant leaves) is dried and ground to a fine
powder.

o Extraction: The powdered material is subjected to solvent extraction, typically using a
nonpolar solvent like hexane or a chloroform/methanol mixture, to isolate the lipid fraction
containing the fatty alcohols.

o Concentration: The solvent is removed from the extract, often under reduced pressure using
a rotary evaporator, to yield a concentrated lipid extract.

o Chromatographic Separation: The extract is then analyzed by Gas Chromatography (GC). A
high-temperature capillary column suitable for the analysis of high molecular weight
compounds would be required. The oven temperature would be programmed to ramp up to a
high final temperature to ensure the elution of the long-chain alcohol.

o Mass Spectrometric Detection: The GC is coupled to a Mass Spectrometer (MS) for
detection and identification. The mass spectrum of the eluting peak corresponding to 1-
tetracontanol would show a characteristic fragmentation pattern, including a molecular ion
peak (or a fragment corresponding to the loss of a water molecule) that can be used for its
identification.

Biological Activity and Signaling Pathways

Preliminary reports suggest that 1-tetracontanol possesses anti-inflammatory, antioxidant, and
antimicrobial properties.[1] However, the specific mechanisms of action and the signaling
pathways involved have not been elucidated in the available literature.

Given its long-chain aliphatic structure, it is plausible that 1-tetracontanol could interact with
cell membranes, potentially modulating the function of membrane-bound proteins or influencing
lipid raft formation. Its antioxidant activity may stem from the ability to scavenge free radicals,
although the hydroxyl group is the primary functional group with such potential.
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Further research is required to understand the specific molecular targets and signaling
cascades affected by 1-tetracontanol. A hypothetical signaling pathway for its potential anti-
inflammatory action is presented below, based on common mechanisms of other anti-
inflammatory compounds.
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Caption: Hypothetical anti-inflammatory signaling pathway for 1-tetracontanol.
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This diagram illustrates a potential mechanism where an inflammatory stimulus activates a cell
surface receptor, leading to a signaling cascade that activates the transcription factor NF-kB.
NF-kB then translocates to the nucleus to promote the expression of inflammatory genes. 1-
Tetracontanol could potentially inhibit this pathway at one or more points in the signaling
cascade.

Conclusion

1-Tetracontanol is a long-chain fatty alcohol with potential for biological applications. While its
basic chemical identity is established, a significant gap exists in the publicly available data
regarding its detailed physicochemical properties and specific experimental protocols. The
reported anti-inflammatory, antioxidant, and antimicrobial activities warrant further investigation
to elucidate the underlying mechanisms of action and to explore its potential in drug
development and other scientific applications. Future research should focus on obtaining
robust quantitative data for its physical properties and on conducting detailed biological studies
to understand its interaction with cellular systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15177472?utm_src=pdf-body
https://www.benchchem.com/product/b15177472?utm_src=pdf-body
https://www.benchchem.com/product/b15177472?utm_src=pdf-body
https://www.benchchem.com/product/b15177472?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno164350-12-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/10438171
https://www.benchchem.com/product/b15177472#1-tetracontanol-chemical-properties-and-structure
https://www.benchchem.com/product/b15177472#1-tetracontanol-chemical-properties-and-structure
https://www.benchchem.com/product/b15177472#1-tetracontanol-chemical-properties-and-structure
https://www.benchchem.com/product/b15177472#1-tetracontanol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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